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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two adipate-based plasticizers, Diphenyl
Adipate (DPA) and Dioctyl Adipate (DOA), to assist in the selection of appropriate plasticizers

for various applications, with a focus on the needs of the pharmaceutical and drug

development sectors. This document outlines their performance characteristics, supported by

available experimental data, and provides detailed experimental protocols for key evaluation

metrics.

Introduction to Adipate Plasticizers
Plasticizers are additives that increase the flexibility, durability, and workability of a material,

typically a polymer.[1] Adipate esters are a class of non-phthalate plasticizers known for their

excellent low-temperature performance and good compatibility with a range of polymers, most

notably polyvinyl chloride (PVC).[2][3] Diphenyl adipate, an aromatic ester, and dioctyl

adipate, an aliphatic ester, represent two distinct subclasses within this group, offering different

performance profiles.

Performance Comparison: Diphenyl Adipate vs.
Dioctyl Adipate
Direct comparative studies between diphenyl adipate and dioctyl adipate are limited in publicly

available literature. Dioctyl adipate is a widely used and well-characterized plasticizer,
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particularly valued for its exceptional cold-weather flexibility.[4][5] Diphenyl adipate is less

common as a primary plasticizer and is often used in the synthesis of high-performance

polymers.[6]

Based on the general properties of aromatic and aliphatic esters, a qualitative comparison can

be drawn:

Property
Diphenyl Adipate (DPA) -
Expected Performance

Dioctyl Adipate (DOA) -
Observed Performance

Chemical Structure
Aromatic diester of adipic acid

and phenol

Aliphatic diester of adipic acid

and n-octanol

Plasticizing Efficiency
Likely lower due to rigid phenyl

groups

High, provides excellent

flexibility[7]

Low-Temperature Flexibility Expected to be poorer
Excellent, maintains flexibility

at very low temperatures[4][8]

Thermal Stability
Potentially higher due to

aromatic structure

Good, but can be volatile at

high temperatures[9]

Migration Resistance
May be higher due to larger

molecular size and polarity

Lower than some higher

molecular weight plasticizers;

migration is a known

consideration[10]

Compatibility with PVC Good Excellent[3]

Volatility Likely lower
Higher compared to polymeric

plasticizers[9]

Cost Generally higher
More cost-effective for general-

purpose applications[11]

Quantitative Data Summary
Physicochemical Properties
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Property Diphenyl Adipate (DPA) Dioctyl Adipate (DOA)

CAS Number 3195-37-7 123-79-5

Molecular Formula C₁₈H₁₈O₄ C₂₂H₄₂O₄[12]

Molecular Weight 300.33 g/mol 370.57 g/mol [6]

Appearance White crystalline solid Colorless, oily liquid[12]

Boiling Point ~405 °C ~417 °C[3]

Melting Point ~56-58 °C ~ -67 °C

Solubility
Insoluble in water; soluble in

organic solvents

Insoluble in water; soluble in

most organic solvents[13]

Thermal Stability (Thermogravimetric Analysis - TGA)
While direct comparative TGA data is scarce, the following table presents typical data for DOA.

TGA measures weight loss as a function of temperature, indicating thermal stability.[14]

Plasticizer
Onset of Decomposition
(Tonset)

Temperature at Max
Decomposition Rate
(Tmax)

Dioctyl Adipate (DOA) ~200-220 °C ~250-270 °C

Diphenyl Adipate (DPA)

Data not readily available, but

aromatic esters are generally

expected to exhibit higher

thermal stability.

Data not readily available.

Plasticizer Migration Data
Migration of plasticizers is a critical concern, especially in medical devices and pharmaceutical

packaging, as leached substances can pose health risks.[15][16] Adipates are known to have a

higher migration tendency compared to some other plasticizer classes.[17]
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Plasticizer
Migration Rate in PVC
(qualitative)

Factors Influencing
Migration

Dioctyl Adipate (DOA) Moderate to High[10]

Temperature, contact time,

nature of the contact medium

(e.g., lipids increase

migration), and plasticizer

concentration.[15]

Diphenyl Adipate (DPA)

Data not readily available.

Potentially lower than DOA

due to higher molecular weight

and polarity, but experimental

verification is needed.

Similar factors to DOA would

apply.

Experimental Protocols
Determination of Plasticizer Migration (Adapted from
ISO 177)
This method determines the tendency of plasticizers to migrate from a plastic into an absorbent

material.

Apparatus:

Oven, capable of maintaining 70 ± 2 °C.

Circular press dies.

Glass plates.

5 kg weights.

Absorbent material (e.g., standard rubber or polyethylene without additives).[15]

Procedure:
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Condition test specimens (plasticized polymer) and absorbent discs in a standard

atmosphere.[15]

Weigh the test specimens and absorbent discs to the nearest 0.001 g.[15]

Create a "sandwich" by placing a test specimen between two absorbent discs.[15]

Place the assembly between two glass plates and apply a 5 kg weight.[15]

Place the entire assembly in the oven at 70 °C for a specified period (e.g., 24 hours).

After the test period, cool the assembly and reweigh the test specimen and absorbent discs

separately.

The loss in mass of the test specimen and the gain in mass of the absorbent discs indicate

the extent of migration.[15]

Visualization of Migration Testing Workflow:

Diagram 1: Workflow for Plasticizer Migration Testing.

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)
This protocol is based on the principles outlined in ASTM E1131.

Apparatus:

Thermogravimetric analyzer with a high-precision balance.[14]

Sample pans (platinum or aluminum).[18]

Inert gas supply (e.g., Nitrogen).

Procedure:

Accurately weigh 10-20 mg of the plasticizer sample into a tared TGA pan.[18]

Place the pan in the TGA furnace.
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Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 40-60

mL/min) to prevent oxidative degradation.[18]

Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant

heating rate (e.g., 10 °C/min).[18]

Continuously record the sample weight as a function of temperature.

The resulting TGA curve (weight % vs. temperature) is analyzed to determine the onset of

decomposition and other thermal events.[9]

Visualization of TGA Experimental Setup:

Diagram 2: Conceptual Setup for Thermogravimetric Analysis.

Toxicological Profile and Biological Interactions
Adipate esters are generally considered to have low acute toxicity.[19] However, concerns exist

regarding the long-term effects of plasticizer exposure, including potential endocrine-disrupting

activities.[20]

Dioctyl Adipate (DOA): Studies have shown that DOA can influence lipid metabolism in rats,

suggesting biological activity.[6] Some research indicates that certain adipates may interact

with nuclear receptors like PPARγ, which are involved in adipogenesis.[19]

Diphenyl Adipate (DPA): Specific toxicological data for DPA is limited in readily available

literature. As an aromatic ester, its metabolic pathways and biological interactions may differ

from aliphatic adipates like DOA.

Potential Signaling Pathway Interaction
Some plasticizers are known to act as ligands for nuclear receptors, such as the Peroxisome

Proliferator-Activated Receptors (PPARs) and the Retinoid X Receptors (RXRs). This

interaction can potentially disrupt normal endocrine signaling.

Visualization of a Potential Plasticizer Interaction Pathway:

Diagram 3: Hypothetical Signaling Pathway for Plasticizer-Induced Endocrine Disruption.
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Disclaimer: This diagram illustrates a general mechanism by which some endocrine-disrupting

chemicals may act. The specific interactions of Diphenyl Adipate and Dioctyl Adipate with

these pathways require further dedicated research.

Conclusion
Dioctyl adipate is a well-established plasticizer valued for its high efficiency and excellent low-

temperature flexibility, making it suitable for a wide range of applications. However, its potential

for migration needs to be carefully considered, particularly in sensitive applications like medical

devices and pharmaceutical packaging.

Diphenyl adipate is less characterized as a primary plasticizer, but its aromatic structure

suggests potentially higher thermal stability and lower volatility compared to DOA. The lack of

comprehensive performance and toxicological data for DPA necessitates further research to

fully evaluate its suitability as a direct alternative to DOA or other common plasticizers.

For drug development professionals, the choice of plasticizer must be guided by rigorous

testing of performance, compatibility with active pharmaceutical ingredients (APIs), and a

thorough assessment of leachables and their potential biological impact. The experimental

protocols outlined in this guide provide a starting point for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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